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Compound of Interest

[5-(4-Bromo-2-chlorophenyl)-2-
Compound Name:

furyllmethanol
CAS No.: 874592-32-2
Cat. No.: B358893

Get Quote

\ J

This technical guide provides an in-depth overview of Dabrafenib (CAS 874592-32-2), a potent
and selective inhibitor of BRAF kinase. Designed for researchers, scientists, and drug
development professionals, this document synthesizes critical safety data with mechanistic
insights and practical experimental considerations to support laboratory applications and
therapeutic development.

Section 1: Chemical Identity and Physicochemical
Properties

Dabrafenib, also known as GSK2118436, is a targeted anti-cancer agent.[1] Its mesylate salt
form, Dabrafenib mesylate (CAS: 1195768-06-9), is the active pharmaceutical ingredient in
marketed formulations.[2][3] The compound's core structure is N-(3-(5-(2-aminopyrimidin-4-
yl)-2-tert-butylthiazol-4-yl)-2-fluorophenyl)-2,6-difluorobenzenesulfonamide.[4]

Table 1: Physicochemical Properties of Dabrafenib
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Property Value Source(s)

874592-32-2 (Parent),
CAS Number [4][5]
1195765-45-7

Molecular Formula C23H20F3N502S2 [4]
Molecular Weight 519.56 g/mol [4]
Appearance Crystalline solid [6]
Solubility Soluble in DMSO and ethanol.

Bioavailability 95% (oral) [2]
Protein Binding 99.7% [2]

] Hepatic, primarily via CYP2C8
Metabolism [21[7]
and CYP3A4.[2][7]

) ~10 hours for the parent
Half-life (2]
compound.

Section 2: Comprehensive Safety and Hazard
Analysis

Handling Dabrafenib in a laboratory setting requires adherence to strict safety protocols due to
its nature as a potent pharmaceutical ingredient.[4] The following information is synthesized
from available Safety Data Sheets (SDS).

GHS Hazard Identification

e Hazard Pictograms: GHS08 (Health Hazard), GHS09 (Environmentally Hazardous).[5]
» Signal Word: Warning.[6]
e Hazard Statements:

o H361: Suspected of damaging fertility or the unborn child.[5][6]

o H373: May cause damage to the heart through prolonged or repeated exposure.[5]
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o H400: Very toxic to aquatic life.[5]

o H411: Toxic to aquatic life with long-lasting effects.[5]

Laboratory Handling and Personal Protective Equipment
(PPE)

Given its toxicological profile, handling of Dabrafenib should only be performed by personnel
trained in handling potent active pharmaceutical ingredients.[4]

e Engineering Controls: Use only in a well-ventilated area, such as a chemical fume hood.
Ensure accessible safety shower and eyewash stations.[3]

» Personal Protective Equipment (PPE):

o

Eye/Face Protection: Wear safety goggles with side-shields.[3]

o

Hand Protection: Wear protective, impervious gloves (e.g., nitrile).[3]

[¢]

Skin and Body Protection: Wear a lab coat or other impervious clothing.[3]

[¢]

Respiratory Protection: For operations that may generate dust or aerosols, a suitable
respirator should be used.[3]

First Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[3][5]
o Skin Contact: Wash the affected area immediately with plenty of soap and water.[3][4]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek medical advice.[3][4]

 Ingestion: Rinse mouth with water. Do NOT induce vomiting. Call a physician or poison
control center immediately.[8]

Stability and Storage

© 2026 BenchChem. All rights reserved. 3/12 Tech Support


https://cdn.caymanchem.com/cdn/msds/16989m.pdf
https://cdn.caymanchem.com/cdn/msds/16989m.pdf
https://www.selleckchem.com/msds/MSDS_S2807.pdf
https://file.medchemexpress.com/batch_PDF/HY-14660A/Dabrafenib-Mesylate-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-14660A/Dabrafenib-Mesylate-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-14660A/Dabrafenib-Mesylate-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-14660A/Dabrafenib-Mesylate-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-14660A/Dabrafenib-Mesylate-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-14660A/Dabrafenib-Mesylate-SDS-MedChemExpress.pdf
https://cdn.caymanchem.com/cdn/msds/16989m.pdf
https://file.medchemexpress.com/batch_PDF/HY-14660A/Dabrafenib-Mesylate-SDS-MedChemExpress.pdf
https://www.selleckchem.com/msds/MSDS_S2807.pdf
https://file.medchemexpress.com/batch_PDF/HY-14660A/Dabrafenib-Mesylate-SDS-MedChemExpress.pdf
https://www.selleckchem.com/msds/MSDS_S2807.pdf
https://dcchemicals.com/msds/MSDS_DC4103.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b358893?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Dabrafenib is stable under recommended storage conditions.[3] It should be stored locked up
in a dry, cool, and well-ventilated place, away from strong oxidizing agents.[6]

Section 3: Mechanism of Action and Biological
Activity

Dabrafenib is a selective, ATP-competitive inhibitor of the BRAF kinase.[9][10] Its primary
therapeutic application is in cancers harboring activating mutations in the BRAF gene, most
commonly the V60OE mutation found in approximately 50% of melanomas.[7][10]

The BRAF protein is a key component of the RAS/RAF/MEK/ERK (MAPK) signaling pathway,
which regulates cellular processes like proliferation, differentiation, and survival.[10] In BRAF-
mutant cancers, this pathway is constitutively activated, leading to uncontrolled cell growth.[7]
[9] Dabrafenib binds to the active conformation of the mutant BRAF kinase, inhibiting its
activity.[10] This blockade leads to decreased phosphorylation of downstream targets MEK and
ERK, resulting in G1 cell cycle arrest and apoptosis in tumor cells.[10][11]

It is important to note that Dabrafenib is not indicated for the treatment of wild-type BRAF
cancers, as it can paradoxically activate the MAPK pathway in these cells.[7][10]
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Caption: Dabrafenib inhibits mutant BRAF, blocking the MAPK pathway.

Section 4: Applications in Research & Drug
Development
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Dabrafenib is a critical tool for studying MAPK pathway signaling and developing novel cancer
therapies. Its high selectivity makes it valuable for:

o Target Validation: Confirming the role of BRAF V600 mutations in driving cancer cell
proliferation.

In Vitro and In Vivo Models: Inducing tumor growth inhibition in xenograft models of BRAF-
mutant cancers.[10][11]

Combination Studies: Investigating synergistic effects with other inhibitors, such as the MEK
inhibitor Trametinib, to overcome resistance mechanisms.[9][11]

Section 5: Experimental Protocols & Methodologies
In Vitro Cell Proliferation Assay (MTT Assay)

This protocol outlines a standard method to assess the effect of Dabrafenib on the proliferation
of BRAF V600E-mutant melanoma cells (e.g., A375 cell line).

Materials:

e A375 human melanoma cell line (ATCC® CRL-1619™)

DMEM media with 10% FBS and 1% Penicillin-Streptomycin

Dabrafenib stock solution (e.g., 10 mM in DMSO)

96-well cell culture plates

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) reagent
DMSO (cell culture grade)

Plate reader (570 nm absorbance)

Procedure:

o Cell Seeding: Plate A375 cells in a 96-well plate at a density of 5,000 cells/well in 100 pL of
media. Incubate for 24 hours at 37°C, 5% CO2.
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Compound Treatment: Prepare serial dilutions of Dabrafenib in culture media. Remove the
old media from the plate and add 100 pL of the Dabrafenib dilutions to the respective wells.
Include a vehicle control (DMSO) and a no-treatment control.

Incubation: Incubate the plate for 72 hours at 37°C, 5% CO2.

MTT Addition: Add 10 pL of MTT reagent (5 mg/mL in PBS) to each well and incubate for 4
hours.

Formazan Solubilization: Carefully remove the media and add 100 pL of DMSO to each well
to dissolve the formazan crystals.

Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a
dose-response curve to determine the IC50 value.
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Caption: Workflow for an in vitro cell proliferation (MTT) assay.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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